Cas no 68215-48-5 (1-Chloro-4-(1-chloro-2-isothiocyanatoethyl)benzene)

• Product Name: 1-Chloro-4-(1-chloro-2-isothiocyanatoethyl)benzene
• CAS No: 68215-48-5
• MF: C₉H₇Cl₂NS
• MW: 232.129578828812
• CID: 2798763
• PubChem ID: 10513723
• Update Time: 2025-04-21

1-Chloro-4-(1-chloro-2-isothiocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(1-chloro-2-isothiocyanatoethyl)benzene
• DTXCID10391916
• DTXSID40441094
• 68215-48-5

• Inchi： 1S/C9H7Cl2NS/c10-8-3-1-7(2-4-8)9(11)5-12-6-13/h1-4,9H,5H2
• InChI Key： PFUSXYUPYZZTKX-UHFFFAOYSA-N
• SMILES： ClC(CN=C=S)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 230.9676258Da
• Monoisotopic Mass: 230.9676258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.5Ų